Cas no 2432-18-0 (Phenol, 2,6-diiodo-4-methyl-)

• Product Name: Phenol, 2,6-diiodo-4-methyl-
• CAS No: 2432-18-0
• MF: C₇H₆I₂O
• MW: 359.930886745453
• CID: 1416801
• PubChem ID: 4541084
• Update Time: 2025-10-11

Phenol, 2,6-diiodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-diiodo-4-methyl-
• 2,6-diiodo-4-methylphenol
• SCHEMBL7134885
• AT28509
• AKOS024430916
• InChI=1/C7H6I2O/c1-4-2-5(8)7(10)6(9)3-4/h2-3,10H,1H3
• 2432-18-0
• p-Cresol, 2,6-diiodo-
• YLNIUGKLFHIHRA-UHFFFAOYSA-
• 2,6-diiodo-4-methyl-phenol
• DTXSID50404074

• Inchi： 1S/C7H6I2O/c1-4-2-5(8)7(10)6(9)3-4/h2-3,10H,1H3
• InChI Key： YLNIUGKLFHIHRA-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C)C=1)I)O

Computed Properties

• Exact Mass: 359.84988
• Monoisotopic Mass: 359.85081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on Phenol, 2,6-diiodo-4-methyl-

Phenol, 2,6-Diiodo-4-Methyl-

Phenol, 2,6-diiodo-4-methyl-, also known by its CAS number 2432-18-0, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a phenol ring substituted with two iodine atoms at the 2 and 6 positions and a methyl group at the 4 position. The combination of these substituents imparts distinct chemical properties that make it valuable in diverse fields such as pharmaceuticals, materials science, and environmental chemistry.

The synthesis of Phenol, 2,6-diiodo-4-methyl-, involves several steps that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, reducing costs and improving scalability for industrial applications. Researchers have also explored alternative routes to synthesize this compound using green chemistry principles, which minimize the use of hazardous reagents and reduce environmental impact.

One of the most notable applications of Phenol, 2,6-diiodo-4-methyl-, is in the field of pharmaceuticals. Its structure makes it a promising candidate for drug development due to its ability to interact with biological targets in a specific manner. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for developing new therapeutic agents.

In materials science, Phenol, 2,6-diiodo-4-methyl-, has been utilized as a precursor for synthesizing advanced materials such as polymers and nanoparticles. Its iodine substituents play a crucial role in determining the physical and chemical properties of the resulting materials. Recent research has focused on using this compound to create stimuli-responsive materials that can change their properties in response to external stimuli like temperature or pH changes.

The environmental impact of Phenol, 2,6-diiodo-4-methyl-, has also been a subject of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels under various environmental conditions. Understanding these aspects is crucial for ensuring safe handling and disposal practices during industrial processes involving this compound.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of Phenol, 2,6-diiodo-4-methyl-. Advanced computational models have enabled researchers to predict its behavior under different chemical environments with high accuracy. This has facilitated the design of more efficient synthetic pathways and improved our understanding of its interaction with biological systems.

In conclusion, Phenol, 2,6-diiodo-4-methyl-, CAS No 2432-18-0 is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovations.